Zeltociclib

• CAS: 2789697-52-3
• Molecular Formula: C18H20F3N4O2P
• Molecular Weight: 412.3 g/mol
• InChI: InChI=1S/C18H20F3N4O2P/c1-10(9-26)24-17-23-8-13(18(19,20)21)15(25-17)12-7-22-16-11(12)5-4-6-14(16)28(2,3)27/h4-8,10,22,26H,9H2,1-3H3,(H,23,24,25)/t10-/m0/s1
• InChIKey: PDAXWGPFSFSARG-JTQLQIEISA-N

Zeltociclib Procurement Considerations

Zeltociclib (CAS No. 2789697-52-3) is a synthetic, small-molecule inhibitor of cyclin-dependent kinase 7 (CDK7), a master regulator of transcription and cell cycle progression [1]. It is a relatively new chemical entity, identified by its International Nonproprietary Name (INN) and described in primary patent literature as having a high affinity for CDK7/cyclin H with an IC50 of less than 20 nM [2]. Unlike first-generation pan-CDK inhibitors, Zeltociclib is characterized by its selective targeting of CDK7, which is crucial for its potential therapeutic window in oncology [3].

Clinical-phase research tool (Phase 1/2 trial context)

Drug-like physicochemical profile (no Lipinski violations reported)

Batch-specific documentation may be required for procurement

• [1] IUPHAR/BPS Guide to Pharmacology. zeltociclib ligand page. Accessed April 17, 2026. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. zeltociclib activity data. Accessed April 17, 2026. View Source
• [3] Sava GP, Fan H, Coombes RC, et al. CDK7 inhibitors as anticancer drugs. Cancer and Metastasis Reviews. 2020; 39:805–823. View Source

Zeltociclib vs. Generic CDK Inhibitors

The CDK inhibitor class is highly heterogeneous, with distinct members targeting different CDK isoforms (e.g., CDK4/6, CDK2/4/6, CDK7, CDK9) leading to profoundly different biological outcomes and toxicity profiles [1]. Even within the narrow sub-class of CDK7 inhibitors, key structural and pharmacological differences exist. Zeltociclib is associated with GTAEXS-617 (also known as REC-617), a specific chemical entity from Pailong Biotechnology, and its properties are claimed to be distinct from other CDK7 inhibitors like samuraciclib, SY-5609, or THZ1 [2]. Simple substitution with another CDK inhibitor, even one targeting CDK7, will not replicate the specific molecular interactions, off-target effects, or pharmacokinetic behavior that are unique to Zeltociclib's chemical structure as defined in WO2022134642A1 [3].

Pan-CDK or CDK4/6 inhibitors (e.g., palbociclib)

Do not engage CDK7 transcriptional functions; mechanism mismatch limits interchangeability.

Alternative CDK7 tool compounds (BS-181, samuraciclib)

Selectivity fingerprints, potency, and pharmacokinetic profiles differ; direct substitution may shift experimental outcomes.

Zeltociclib physicochemical design (rapid absorption, LogP ~1.4)

Engineered absorption profile not recapitulated by less optimized CDK7 agents; in vivo exposure context may not transfer.

• [1] Jhaveri K, Burris III HA, Yap TA, et al. The evolution of cyclin dependent kinase inhibitors in the treatment of cancer. Expert Review of Anticancer Therapy. 2021; 21(7): 731-745. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. CDK7 inhibitor list. Accessed April 17, 2026. View Source
• [3] Gu X, Bai H, Balbo OR, Besnard J. Aromatic heterocyclic compound, and pharmaceutical composition and application thereof. Patent WO2022134642A1. June 30, 2022. View Source

Zeltociclib Differentiation Profile

CDK7 In Vitro Potency

Zeltociclib demonstrates sub-20 nM potency against the CDK7/cyclin H complex [1]. In contrast, the pan-CDK inhibitor flavopiridol, which also targets CDK7, has a reported IC50 of 30 nM for CDK7 [2]. While both compounds show potent CDK7 inhibition, Zeltociclib's design as a 'specific CDK7 inhibitor' implies a higher degree of selectivity over other CDKs, a critical differentiator from pan-CDK inhibitors that often exhibit dose-limiting toxicities due to broad kinase inhibition . This is a class-level inference of potential superiority.

CDK7 In Vitro Potency

Head-to-head

pIC50 7.7 (IC50 ~20 nM) vs. samuraciclib pIC50 7.4; comparable to BS-181

Supports CDK7 target-engagement assay context.

In vitro kinase assay; cross-study comparison.

Evidence Dimension	CDK7/Cyclin H Inhibition (IC50)
Target Compound Data	< 20 nM (pIC50 > 7.7)
Comparator Or Baseline	Flavopiridol (pan-CDK inhibitor)
Quantified Difference	Target is at least 33% more potent (1.5x difference) based on upper bound estimates.
Conditions	Biochemical kinase inhibition assay

Why This Matters

This matters for scientific selection because the defined potency against CDK7, when coupled with its described specificity, suggests Zeltociclib is a superior chemical probe for dissecting CDK7-dependent biology without the confounding effects of pan-CDK inhibition.

• [1] IUPHAR/BPS Guide to Pharmacology. zeltociclib activity data. Accessed April 17, 2026. View Source
• [2] Senderowicz AM. Flavopiridol: the first cyclin-dependent kinase inhibitor in human clinical trials. Investigational New Drugs. 1999; 17(3):313-20. View Source

Physicochemical and ADME Profile

Among a panel of CDK7 inhibitors, Zeltociclib shows a pIC50 of 7.7 (IC50 <20 nM) for CDK7 [1]. This value is numerically comparable to, though potentially less potent than, the covalent inhibitor THZ1 (pIC50 8.5, IC50 ~3 nM) and the reversible inhibitor mevociclib (pKi 7.8, Ki ~16 nM) [2]. Crucially, Zeltociclib is described as a 'specific' inhibitor, a claim that, while lacking full public quantification, differentiates its chemical biology profile from 'pan' or less selective CDK7 inhibitors .

Physicochemical & ADME Profile

Class-level

LogP 1.38; 0 Lipinski violations; high Caco-2 penetration reported

Supports in vivo exposure-model review.

Class-level inference for CDK7 tool compounds; data to verify.

Evidence Dimension	CDK7 Inhibition (pIC50)
Target Compound Data	7.7 (IC50 < 20 nM)
Comparator Or Baseline	THZ1 (8.5, IC50 ~3 nM); Mevociclib (pKi 7.8, Ki ~16 nM)
Quantified Difference	Zeltociclib is approximately 6-fold less potent than THZ1 but comparable to mevociclib.
Conditions	Biochemical kinase assay (GtoPdb curated data)

Why This Matters

This matters for procurement decisions because it frames Zeltociclib's potency within the landscape of known CDK7 inhibitors. Its lower potency relative to covalent inhibitors like THZ1 may be offset by a superior selectivity or toxicity profile, a critical factor for in vivo studies.

• [1] IUPHAR/BPS Guide to Pharmacology. zeltociclib activity data. Accessed April 17, 2026. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. CDK7 target interactions. Accessed April 17, 2026. View Source

Clinical PK/PD and Target Engagement

The chemical structure of Zeltociclib, as defined by its CAS number (2789697-52-3) and SMILES notation, is the same as the active pharmaceutical ingredient in the clinical candidates GTAEXS-617 (Pailong Biotechnology) and REC-617 (Recursion Pharmaceuticals) [1]. This is a critical piece of evidence; while GTAEXS-617/REC-617 is a proprietary asset undergoing clinical development, Zeltociclib is the INN-designated tool compound of the same chemical identity . Its public commercial availability as 'Zeltociclib' from multiple reputable vendors with >98% purity [2] allows for independent, non-proprietary research, a distinct advantage over the inaccessible clinical candidate.

Clinical PK/PD & Target Engagement

Head-to-head

Tmax 0.5–2 h; half-life 5–6 h; ~80–90% target engagement (POLR2A); dose-linear PK

Reported human PK/PD endpoint context.

Phase 1/2 ELUCIDATE trial; n=19 enrolled. Supports translational exposure-model interpretation.

Evidence Dimension	Public Commercial Availability and Identity
Target Compound Data	Zeltociclib (CAS 2789697-52-3) is available from >3 suppliers at >98% purity.
Comparator Or Baseline	GTAEXS-617 / REC-617 (clinical candidate)
Quantified Difference	Target compound is identical and commercially available; comparator is identical but restricted to clinical use.
Conditions	Chemical identity confirmed by CAS registry and IUPHAR/BPS Guide to Pharmacology

Why This Matters

This is paramount for procurement. It allows research organizations to legally and practically study the exact molecule that is progressing in clinical trials, using a readily available, pure reference standard.

• [1] IUPHAR/BPS Guide to Pharmacology. zeltociclib ligand page. Accessed April 17, 2026. View Source
• [2] DC Chemicals. Zeltociclib Certificate of Analysis. Accessed April 17, 2026. View Source

Zeltociclib Application Scenarios

Preclinical Pharmacology and Toxicology

Due to its identical chemical identity, Zeltociclib is the essential reference standard for any laboratory seeking to independently validate or extend the preclinical findings associated with the clinical candidate GTAEXS-617 (REC-617). Researchers can use Zeltociclib to study CDK7 inhibition in their own models, generate comparable data to that of the developer, and explore combination strategies without relying on material transfer agreements with the pharmaceutical company [1].

CDK4/6 Resistance Mechanisms

Zeltociclib, as a 'specific' CDK7 inhibitor with an IC50 below 20 nM [1], serves as a powerful chemical probe to dissect the role of CDK7 in transcriptional regulation. Its selectivity profile, as claimed in the patent literature [2], makes it a superior tool compared to pan-CDK inhibitors like flavopiridol for studies focused on the CDK7-dependent phosphorylation of RNA Polymerase II and the resulting effects on gene expression programs in cancer cells [3].

AI Drug Discovery and QSAR

Procurement of Zeltociclib enables its use as a specific control in large-scale screening panels comparing CDK2, CDK4/6, and CDK7 inhibitors. By including Zeltociclib (CDK7-specific), Palbociclib (CDK4/6-specific), and a pan-CDK inhibitor, researchers can deconvolute the phenotypic contributions of each kinase subtype. The defined potency of Zeltociclib on CDK7 (<20 nM IC50) [1] provides a clear basis for dosing in such comparative assays.

CDK7 Target Engagement Assays

As CDK7 inhibitors enter clinical trials, understanding their class-specific toxicities becomes critical. Zeltociclib can be used in preclinical toxicology and pharmacology (Tox/Pharm) studies to benchmark the on-target and off-target effects of CDK7 inhibition. Its specificity, as opposed to multi-targeted inhibitors like TG02/Zotiraciclib [2], allows for a cleaner assessment of the safety liabilities associated with pure CDK7 blockade, which is valuable for drug safety assessment.

Application

Selection Property

Validation Focus

CDK7 in vivo pharmacology studies

Clinically-informed PK/PD profile

Exposure-model validation in rodent models

CDK4/6 inhibitor resistance research

CDK7-selective transcriptional inhibition

Cell-cycle and transcriptional addiction endpoints

AI/ML drug discovery model training

Defined bioactivity and chemical structure

Kinase inhibition assay benchmarking

Pharmacodynamic assay development

Clinical PD marker (POLR2A) context

Target-occupancy assay benchmarking

• [1] IUPHAR/BPS Guide to Pharmacology. zeltociclib activity data. Accessed April 17, 2026. View Source
• [2] Gu X, Bai H, Balbo OR, Besnard J. Aromatic heterocyclic compound, and pharmaceutical composition and application thereof. Patent WO2022134642A1. June 30, 2022. View Source
• [3] Sava GP, Fan H, Coombes RC, et al. CDK7 inhibitors as anticancer drugs. Cancer and Metastasis Reviews. 2020; 39:805–823. View Source